Fenoterol

• IUPAC Name: 5-[1-hydroxy-2-[1-(4-hydroxyphenyl)propan-2-ylamino]ethyl]benzene-1,3-diol
• InChI: InChI=1S/C17H21NO4/c1-11(6-12-2-4-14(19)5-3-12)18-10-17(22)13-7-15(20)9-16(21)8-13/h2-5,7-9,11,17-22H,6,10H2,1H3
• InChI Key: LSLYOANBFKQKPT-UHFFFAOYSA-N
• Canonical SMILES: CC(CC1=CC=C(C=C1)O)NCC(C2=CC(=CC(=C2)O)O)O
• Molecular Formula: C17H21NO4
• Related CAS: 1944-12-3 (hydrobromide)
• DSSTOX Substance ID: DTXSID4023046
• Molecular Weight: 303.35 g/mol
• Physical Description: Solid
• Solubility: 1.62e-01 g/L
• Mechanism of Action: Beta(2)-receptor stimulation in the lung causes relaxation of bronchial smooth muscle, bronchodilation, and increased bronchial airflow.
• CAS RN: 13392-18-2
• Melting Point: 222-223

Description

Fenoterol is a beta-2 adrenergic agonist and bronchodilator used primarily for the symptomatic treatment of asthma and other obstructive airway diseases . It is a small molecule with the chemical formula C17H21NO4 and a molar mass of 303.358 g/mol . This compound is known for its ability to relax bronchial smooth muscle, leading to bronchodilation and increased bronchial airflow .

Scientific Research Applications

Fenoterol has a wide range of scientific research applications across various fields:

Chemistry: In chemistry, this compound is used as a model compound for studying beta-2 adrenergic agonists and their interactions with receptors.

Biology: In biological research, this compound is used to investigate the mechanisms of bronchial smooth muscle relaxation and the role of beta-2 adrenergic receptors in respiratory physiology.

Medicine: Clinically, this compound is used to treat asthma and chronic obstructive pulmonary disease (COPD) by providing rapid relief from bronchospasm.

Industry: In the pharmaceutical industry, this compound is used as an active ingredient in various inhalation therapies and combination products for respiratory conditions.

Mechanism of Action

Fenoterol exerts its effects by binding to beta-2 adrenergic receptors in the lungs . This binding activates the enzyme adenylate cyclase, leading to an increase in cyclic adenosine monophosphate (cAMP) levels . Elevated cAMP levels cause relaxation of bronchial smooth muscle, resulting in bronchodilation and improved airflow . This compound’s selective action on beta-2 receptors minimizes its effects on the cardiovascular system, making it a preferred choice for treating respiratory conditions .

Safety and Hazards

Fenoterol may be harmful if swallowed. Overdose symptoms include chest pain, dizziness, dry mouth, headache, high or low blood pressure, flu-like symptoms, high blood sugar, muscle cramps, nausea, tremors, and seizures.

Biochemical Analysis

Biochemical Properties

Fenoterol, the 4-hydroxyphenyl derivative of orciprenaline, is a resorcinol derivative with relatively high selectivity for β2-adrenoceptors . It interacts with β2-adrenoceptors in the lung, causing relaxation of bronchial smooth muscle, bronchodilation, and increased bronchial airflow .

Cellular Effects

This compound is designed to open up the airways to the lungs by decreasing bronchoconstriction . It has been shown to be an effective bronchodilator in animals and humans when given by inhalation or by the oral route, and is effective in preventing experimentally produced asthma in adults and children .

Molecular Mechanism

The mechanism of action of this compound involves Beta (2)-receptor stimulation in the lung which causes relaxation of bronchial smooth muscle, bronchodilation, and increased bronchial airflow .

Temporal Effects in Laboratory Settings

This compound is rapidly absorbed following oral ingestion or inhalation and is then conjugated primarily with sulphuric acid in man . About 60% of the eventual maximum response to this compound is reached in the first few minutes after inhalation .

Metabolic Pathways

This compound is metabolized in the liver . Following oral doses of tritiated this compound, peak plasma levels of radioactivity were attained in about 2 hours and were mainly due to metabolites rather than this compound itself .

Transport and Distribution

It is known that this compound is rapidly absorbed following oral ingestion or inhalation .

Subcellular Localization

The subcellular localization of this compound is not explicitly documented. Given its mechanism of action, it is likely that this compound interacts with β2-adrenoceptors located on the cell membrane of lung cells .

Preparation Methods

Synthetic Routes and Reaction Conditions

Fenoterol can be synthesized through several synthetic routes. One common method involves the reaction of 3,5-dihydroxyacetophenone with 4-hydroxyphenylisopropylamine under specific conditions to form the desired product . The reaction typically requires a catalyst and controlled temperature to ensure optimal yield and purity .

Industrial Production Methods

In industrial settings, this compound is produced using large-scale chemical synthesis processes. These processes often involve the use of automated reactors and stringent quality control measures to ensure the consistency and safety of the final product . The industrial production of this compound also includes purification steps such as crystallization and filtration to remove impurities and achieve the desired level of purity .

Chemical Reactions Analysis

Types of Reactions

Fenoterol undergoes various chemical reactions, including oxidation, reduction, and substitution reactions . These reactions are essential for modifying the compound’s structure and enhancing its pharmacological properties.

Common Reagents and Conditions

Oxidation: This compound can be oxidized using reagents such as potassium permanganate or hydrogen peroxide under acidic or basic conditions.

Reduction: Reduction reactions involving this compound typically use reagents like sodium borohydride or lithium aluminum hydride.

Substitution: Substitution reactions often involve halogenating agents or nucleophiles to replace specific functional groups on the this compound molecule.

Major Products Formed

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation of this compound can lead to the formation of phenolic derivatives, while reduction can yield alcohol derivatives .

Comparison with Similar Compounds

Similar Compounds

Salbutamol: Another beta-2 adrenergic agonist used for asthma treatment.

Terbutaline: A beta-2 agonist with similar therapeutic uses but distinct pharmacological characteristics.

Formoterol: A long-acting beta-2 agonist with a longer duration of action compared to fenoterol.

Uniqueness of this compound

This compound is unique due to its rapid onset of action and high selectivity for beta-2 adrenergic receptors . Its ability to provide quick relief from bronchospasm makes it particularly valuable in emergency situations . Additionally, this compound’s pharmacokinetic profile allows for effective bronchodilation with minimal cardiovascular side effects .

Synthesis routes and methods I

Procedure details

50 mg of micronised fenoterol HBr was dispersed uniformly in a solution of soy-bean lecithin (600 mg) 95% pure in 2 g of Arcton 11. The Arcton 11 was allowed to flash off, leaving behind a dispersion of fenoterol particles in lipid. To this dispersion, 5 g of micronised lactose was added. The resultant powder composition was tumbled in a ball-mill to ensure uniform mixing.

Synthesis routes and methods II

Procedure details

A sample of 75 mg of fenoterol HBr was dissolved in 1.5 mL of 95/5/0.05 CH3CN/isopropanol/HNEt2 and applied in 100 μL injections to a CHIRALPAK® AD-H 10×250 mm 5 μm semi-preparative column using a waters 2690 Separations Module, PDA set to 280 nm. The eluting solvent was 95/5/0.05 CH3CN/isopropanol/HNEt2, 5 mL/min. Retention times for (S,S) and (R,R) isomers were 4.8 min and 7.8 min, respectively.